Cas no 187543-70-0 (7-Methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione)

• Product Name: 7-Methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• CAS No: 187543-70-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 1071368
• PubChem ID: 21221063
• Update Time: 2025-04-20

7-Methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• 7-methyl-2H-Pyrido[2,3-d][1,3]oxazine-2,4(1H)-dione
• 7-methylpyrido[2,3-d][1,3]oxazine-2,4-(1H)-dione
• AG-L-22392
• CTK4D9557
• FT-0682601
• I14-14773
• A4147
• SCHEMBL1266435
• AKOS015842087
• 187543-70-0
• DTXSID20611450
• DB-065608

• MDL： MFCD17011908
• Inchi： 1S/C8H6N2O3/c1-4-2-3-5-6(9-4)10-8(12)13-7(5)11/h2-3H,1H3,(H,9,10,12)
• InChI Key： JMJHWILLNILULW-UHFFFAOYSA-N
• SMILES： O1C(NC2=C(C1=O)C=CC(C)=N2)=O

Computed Properties

• Exact Mass: 178.03788
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.415
• Refractive Index: 1.581
• PSA: 68.29

7-Methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT